molecular formula C24H34N2O B5215526 2-(1-adamantyl)-N-(1-benzyl-4-piperidinyl)acetamide

2-(1-adamantyl)-N-(1-benzyl-4-piperidinyl)acetamide

Cat. No. B5215526
M. Wt: 366.5 g/mol
InChI Key: RJQDUNOIDPEFQR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-adamantyl)-N-(1-benzyl-4-piperidinyl)acetamide, commonly known as ADB-Pinaca, is a synthetic cannabinoid that has gained popularity in recent years. It is a potent agonist of the cannabinoid receptors and has been used for both research and recreational purposes. In

Mechanism of Action

ADB-Pinaca acts as an agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system plays a crucial role in regulating various physiological processes, including pain sensation, appetite, mood, and memory. By activating these receptors, ADB-Pinaca can modulate these processes and produce a range of effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of ADB-Pinaca are similar to those of other synthetic cannabinoids. These effects can include altered perception, mood, and cognition, as well as changes in heart rate, blood pressure, and body temperature. ADB-Pinaca has also been shown to have analgesic and anti-inflammatory properties, which may make it useful in the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

ADB-Pinaca has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 and CB2 receptors, which makes it useful for studying the effects of these receptors on various physiological processes. ADB-Pinaca is also relatively stable and easy to handle, which makes it a convenient tool for researchers.
However, there are also limitations to using ADB-Pinaca in lab experiments. Its potency and selectivity can make it difficult to interpret results, as it may produce effects that are not representative of natural cannabinoid signaling. Additionally, the use of synthetic cannabinoids in animal models raises ethical concerns, as these compounds may have unpredictable and potentially harmful effects.

Future Directions

There are several future directions for research on ADB-Pinaca and other synthetic cannabinoids. One area of interest is the development of more selective agonists of the CB1 and CB2 receptors, which could provide a better understanding of the endocannabinoid system and its role in various physiological processes. Another area of interest is the investigation of the long-term effects of synthetic cannabinoids on brain function and behavior, as well as their potential for addiction and abuse.
Conclusion:
In conclusion, ADB-Pinaca is a synthetic cannabinoid that has been used in scientific research to study the endocannabinoid system and its role in various physiological processes. It is a potent agonist of the CB1 and CB2 receptors, and has been shown to have analgesic and anti-inflammatory properties. While ADB-Pinaca has several advantages for use in lab experiments, there are also limitations and ethical concerns associated with its use. Further research is needed to fully understand the effects of synthetic cannabinoids on the body and brain, and to develop more selective and effective compounds for medical use.

Synthesis Methods

ADB-Pinaca is synthesized through a multistep process that involves the reaction of 1-adamantylamine with 1-benzyl-4-piperidone to form 1-benzyl-4-(1-adamantylamino)piperidine. This intermediate is then reacted with acetic anhydride to form ADB-Pinaca. The synthesis of ADB-Pinaca requires specialized equipment and expertise, and should only be attempted by trained professionals.

Scientific Research Applications

ADB-Pinaca has been used in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. It has been shown to have high affinity for the CB1 and CB2 receptors, and can be used to investigate the role of these receptors in various physiological processes. ADB-Pinaca has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids in animal models.

properties

IUPAC Name

2-(1-adamantyl)-N-(1-benzylpiperidin-4-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H34N2O/c27-23(16-24-13-19-10-20(14-24)12-21(11-19)15-24)25-22-6-8-26(9-7-22)17-18-4-2-1-3-5-18/h1-5,19-22H,6-17H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJQDUNOIDPEFQR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1NC(=O)CC23CC4CC(C2)CC(C4)C3)CC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H34N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1-benzylpiperidin-4-yl)-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)acetamide

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